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Compound of Interest

2-azido-N-(2-
Compound Name:
chlorophenyl)acetamide

cat. No.: B6590637

An In-depth Technical Guide to the Safe Handling of 2-azido-N-(2-chlorophenyl)acetamide
For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 2-azido-N-(2-
chlorophenyl)acetamide, a compound of interest in drug discovery and organic synthesis.
Due to its chemical structure, specifically the presence of an azide functional group, this
compound requires careful handling to mitigate potential hazards. This document outlines the
known hazards, recommended safety precautions, personal protective equipment, and
emergency procedures.

Hazard Identification and Classification

2-azido-N-(2-chlorophenyl)acetamide is classified as a hazardous substance. The primary
hazards are associated with its acute toxicity, potential for skin sensitization, and suspected
reproductive toxicity.

GHS Classification:
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Hazard Class Category Hazard Statement
Acute toxicity, Oral Category 3 H301: Toxic if swallowed
) o H317: May cause an allergic
Skin sensitization Category 1 ) )
skin reaction
] o H361: Suspected of damaging
Reproductive toxicity Category 2

fertility or the unborn child

Short-term (acute) aquatic o
Category 3 H402: Harmful to aquatic life
hazard

Signal Word: Danger
Hazard Pictograms:

laalt text

Physical and Chemical Properties

While a comprehensive dataset for 2-azido-N-(2-chlorophenyl)acetamide is not publicly
available, data for structurally related compounds can provide some insight. For instance, N-(4-
Chlorophenyl)acetamide has a melting point of 177 °C and a boiling point of 333 °C.[1] It is
important to note that the azide group in the target compound will significantly influence its
properties, particularly its thermal stability.

Safe Handling and Storage

Strict adherence to safety protocols is mandatory when handling 2-azido-N-(2-
chlorophenyl)acetamide.

Engineering Controls:

e Work should be conducted in a well-ventilated area, preferably within a certified chemical
fume hood.

o Ensure that eyewash stations and safety showers are readily accessible.[2]
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Personal Protective Equipment (PPE):

Protection Type

Recommendation

Eye/Face Protection

Wear chemical safety goggles or a face shield.

Skin Protection

Wear protective gloves (e.g., nitrile rubber) and
a lab coat. Ensure proper glove removal

technique to avoid skin contact.[3]

Respiratory Protection

If working outside a fume hood or if dusts are
generated, use a NIOSH/MSHA or European
Standard EN 149 approved respirator.[4]

Handling Precautions:

e Do not handle until all safety precautions have been read and understood.

e Avoid breathing dust.

e Wash hands and skin thoroughly after handling.[1]

e Do not eat, drink, or smoke when using this product.[1]

» Contaminated work clothing should not be allowed out of the workplace.

¢ Avoid release to the environment.

Storage Conditions:

o Store in a tightly closed container in a dry and well-ventilated place.[3]

» Store locked up or in an area accessible only to qualified or authorized persons.[3]

Experimental Protocols: Synthesis of Azido-

Acetamides
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While a specific protocol for 2-azido-N-(2-chlorophenyl)acetamide is not detailed in the
provided search results, a general synthetic procedure can be inferred from the synthesis of
similar compounds like 2-azido-N-(4-methylphenyl)acetamide and 2-azido-N-(4-
fluorophenyl)acetamide.[5][6] The following is a generalized, hypothetical protocol that should
be adapted and optimized with extreme caution.

Reaction: The synthesis typically involves the nucleophilic substitution of a chloro-acetamide
precursor with sodium azide.

Materials:

e 2-chloro-N-(2-chlorophenyl)acetamide
e Sodium azide (NaNs)

o Ethanol/Water mixture (e.g., 70:30)[5][6]

Procedure:

Dissolve 2-chloro-N-(2-chlorophenyl)acetamide and a molar excess of sodium azide in an
ethanol/water mixture.

o The mixture is then typically refluxed for a set period (e.g., 24 hours) at a specific
temperature (e.g., 80°C).[5]

» Reaction progress should be monitored by a suitable technique, such as thin-layer
chromatography (TLC).[5][6]

e Upon completion, the product may precipitate out of the solution upon cooling.
e The precipitate is collected by filtration and washed with cold water.[5][6]

» Further purification can be achieved by recrystallization from a suitable solvent, such as hot
ethanol.[5][6]

Caution: Organic azides can be explosive, particularly at elevated temperatures or upon shock.
Always handle with care and behind a blast shield, especially during heating.
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Emergency Procedures

First-Aid Measures:

Exposure Route

First-Aid Instructions

Ingestion

IF SWALLOWED: Immediately call a POISON
CENTER or doctor. Rinse mouth. Do NOT

induce vomiting.[1]

Skin Contact

IF ON SKIN: Wash with plenty of soap and
water. If skin irritation or rash occurs, get
medical advice/attention.[4] Take off

contaminated clothing and wash it before reuse.

[2]

Eye Contact

IF IN EYES: Rinse cautiously with water for
several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing.[2] If
eye irritation persists, get medical

advice/attention.[2]

Inhalation

IF INHALED: Remove person to fresh air and
keep comfortable for breathing. Call a POISON
CENTER or doctor if you feel unwell.[2]

Fire-Fighting Measures:

o Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical, or

chemical foam.[4]

o Specific Hazards: Thermal decomposition can lead to the release of irritating gases and

vapors, including nitrogen oxides (NOx), carbon monoxide (CO), carbon dioxide (CO2), and

hydrogen chloride gas.[2][4]

» Protective Equipment: Wear a self-contained breathing apparatus and full protective gear.[2]

[4]

Accidental Release Measures:

© 2025 BenchChem. All rights reserved.

5/9 Tech Support


https://accstorefront.ce9ripimyl-lgcltdazu3-p1-public.model-t.cc.commerce.ondemand.com/medias/sys_master/root/h47/hdf/11027479035934/SDS_MM0042.02_ST-WB-MSDS-6197203-1-1-1/SDS-MM0042.02-ST-WB-MSDS-6197203-1-1-1.PDF
https://www.fishersci.com/store/msds?partNumber=AC148410050&productDescription=2-CHLOROACETAMIDE+98%25+5G&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC249430050&productDescription=2%27-CHLOROACETANILIDE%2C+99%2B+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC249430050&productDescription=2%27-CHLOROACETANILIDE%2C+99%2B+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC249430050&productDescription=2%27-CHLOROACETANILIDE%2C+99%2B+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC249430050&productDescription=2%27-CHLOROACETANILIDE%2C+99%2B+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC148410050&productDescription=2-CHLOROACETAMIDE+98%25+5G&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC249430050&productDescription=2%27-CHLOROACETANILIDE%2C+99%2B+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC148410050&productDescription=2-CHLOROACETAMIDE+98%25+5G&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC249430050&productDescription=2%27-CHLOROACETANILIDE%2C+99%2B+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC148410050&productDescription=2-CHLOROACETAMIDE+98%25+5G&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6590637?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

o Evacuate personnel to safe areas.[4]

e Ensure adequate ventilation.

o Wear personal protective equipment.[2]

e Avoid dust formation.[4]

e Sweep up and shovel into suitable containers for disposal.[2]

e Do not let the product enter drains.

Visualizations
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Caption: Risk assessment and control workflow for handling hazardous chemicals.
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Caption: Generalized experimental workflow for the synthesis of 2-azido-N-(2-
chlorophenyl)acetamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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